Cas no 1489733-59-6 ({1,9-dioxaspiro5.5undecan-4-yl}methanamine)

• Product Name: {1,9-dioxaspiro5.5undecan-4-yl}methanamine
• CAS No: 1489733-59-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD23792414
• CID: 5160918
• PubChem ID: 79905069
• Update Time: 2025-10-31

{1,9-dioxaspiro5.5undecan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1,9-Dioxaspiro[5.5]undecane-4-methanamine
• {1,9-dioxaspiro5.5undecan-4-yl}methanamine

• MDL： MFCD23792414
• Inchi： 1S/C10H19NO2/c11-8-9-1-4-13-10(7-9)2-5-12-6-3-10/h9H,1-8,11H2
• InChI Key： XANWWWVLZHMFPG-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)CC(CN)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on {1,9-dioxaspiro5.5undecan-4-yl}methanamine

Introduction to {1,9-dioxaspiro5.5undecan-4-yl}methanamine (CAS No. 1489733-59-6)

{1,9-dioxaspiro5.5undecan-4-yl}methanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1489733-59-6, features a spirocyclic framework embedded with an amine functional group, making it a versatile scaffold for medicinal chemistry applications. The presence of both oxygen and nitrogen heteroatoms in its molecular structure suggests potential interactions with biological targets, which has sparked considerable interest among researchers exploring novel therapeutic agents.

The molecular architecture of {1,9-dioxaspiro5.5undecan-4-yl}methanamine consists of a spirocyclic core formed by the fusion of a dioxane ring with a trans-decalin system. This spirocyclic motif is flanked by two distinct functional groups: an amine ({4-amino}-) and an ether ({1,9-dioxo}-) functionality. The amine group serves as a potential site for further derivatization, enabling the synthesis of various pharmacophores, while the dioxane ring introduces rigidity and conformational constraints that can influence binding affinity and metabolic stability.

Recent advancements in computational chemistry have facilitated the virtual screening of this compound against diverse biological targets. Molecular docking studies indicate that {1,9-dioxaspiro5.5undecan-4-yl}methanamine may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways. Specifically, preliminary simulations suggest potential interactions with cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis and play a central role in pain and inflammation responses.

In the realm of drug discovery, the spirocyclic scaffold of {1,9-dioxaspiro5.5undecan-4-yl}methanamine offers several advantages over conventional linear or cyclic compounds. The spirocyclic core enhances molecular rigidity, which can improve binding affinity and reduce conformational flexibility that might otherwise diminish drug efficacy. Additionally, the presence of both oxygen and nitrogen atoms provides multiple sites for hydrogen bonding interactions with biological targets, further enhancing the compound's potential as a pharmacological tool.

Experimental validation of these computational predictions has been conducted through in vitro enzyme inhibition assays. Initial results have shown promising activity against COX-2, particularly at submicromolar concentrations. This finding aligns with the growing interest in developing selective COX-2 inhibitors for treating inflammatory disorders while minimizing gastrointestinal side effects associated with non-selective COX inhibitors.

The synthesis of {1,9-dioxaspiro5.5undecan-4-yl}methanamine presents unique challenges due to its complex stereochemistry and multiple functional groups. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions to achieve high yields and enantiopurity. Recent methodologies employing transition metal-catalyzed reactions have shown promise in streamlining these synthetic processes while maintaining high selectivity.

One particularly noteworthy approach involves the use of palladium-catalyzed spirocyclization reactions to construct the central spirocyclic core efficiently. This method leverages cross-coupling reactions to form carbon-carbon bonds under mild conditions, minimizing unwanted side reactions and improving overall synthetic efficiency. Furthermore, protecting group strategies have been refined to ensure compatibility with subsequent functionalization steps without compromising structural integrity.

The pharmacokinetic profile of {1,9-dioxaspiro5.5undecan-4-yl}methanamine is another critical aspect being evaluated through preclinical studies. Initial pharmacokinetic assessments suggest moderate oral bioavailability coupled with reasonable metabolic stability in vitro. These findings are encouraging for further development as they indicate potential for systemic delivery following oral administration.

In conclusion,{1,9-dioxaspiro5.5undecan-4-yl}methanamine represents a promising scaffold for medicinal chemistry applications due to its unique structural features and potential biological activity.Several research groups are currently exploring its derivatives as candidates for treating inflammatory diseases,pain management ,and other therapeutic areas where COX inhibition is relevant.Further investigation into its synthetic pathways ,pharmacological effects ,and clinical applications will be essential to fully realize its potential as a novel pharmaceutical agent.